Cas no 1806712-63-9 (Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate
• CAS No: 1806712-63-9
• MF: C₁₄H₁₅F₃O₄S
• MW: 336.32671380043
• CID: 4956483
• Update Time: 2025-07-21

Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C14H15F3O4S/c1-3-21-13(19)10-6-9(4-5-12(18)20-2)7-11(8-10)22-14(15,16)17/h6-8H,3-5H2,1-2H3
• InChI Key： UDCAWUMTCWWKNU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(=O)OCC)C=C(C=1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 387
• XLogP3: 3.9
• Topological Polar Surface Area: 77.9

Additional information on Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate

Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate (CAS No. 1806712-63-9): A Comprehensive Overview

Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate, with the CAS number 1806712-63-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its intricate molecular structure and diverse functional groups. The presence of a trifluoromethylthio group and an ethyl ester moiety contributes to its unique chemical properties, making it a promising candidate for further exploration in drug development.

The chemical structure of Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate consists of a benzene ring substituted with various functional groups. The benzene ring is flanked by an ester group at the 3-position and a trifluoromethylthio group at the 5-position. The 3-position also features a propyl group that is further modified by a methoxy group and a carbonyl group, resulting in a highly functionalized molecule. This complex arrangement of atoms and functional groups imparts distinct reactivity and potential biological activity.

In recent years, there has been growing interest in benzoate derivatives due to their potential applications in pharmaceuticals. The trifluoromethylthio group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design. Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate leverages these properties, making it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse modifications, enabling researchers to tailor its properties for specific applications. For instance, the ester group can be hydrolyzed to yield a corresponding carboxylic acid, which can then be further functionalized. Additionally, the propyl chain can be elongated or shortened, or even replaced with other substituents, to explore different pharmacological profiles.

The trifluoromethylthio group is particularly noteworthy due to its influence on the compound's electronic properties. This group introduces electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. In drug design, such modulation can lead to improved binding affinity to biological targets, such as enzymes or receptors. Furthermore, the trifluoromethylthio group can enhance lipophilicity, which is often desirable for oral bioavailability.

Recent studies have begun to explore the potential applications of Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate in medicinal chemistry. Researchers have hypothesized that its unique structure might make it effective against various diseases, including inflammatory disorders and infectious diseases. Preliminary computational studies suggest that this compound could interact with biological targets in ways that warrant further investigation.

In vitro experiments have provided initial insights into the biological activity of Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate. These studies have shown that the compound exhibits moderate activity against certain enzymatic targets, indicating its potential as a lead compound for drug development. However, more extensive research is needed to fully understand its pharmacological profile and to identify any potential side effects.

The synthesis of Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate presents both challenges and opportunities for synthetic chemists. The multiple functional groups require careful consideration to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

As our understanding of chemical biology continues to evolve, compounds like Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate will play an increasingly important role in drug discovery and development. Their complex structures and diverse functionalities offer a rich foundation for innovation in pharmaceutical chemistry. By leveraging cutting-edge synthetic methods and computational tools, researchers can unlock new possibilities for treating various diseases.

The future prospects for Ethyl 3-(3-methoxy-3-oxopropyl)-5-(trifluoromethylthio)benzoate are promising. Ongoing research aims to optimize its synthesis and explore its pharmacological potential further. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating this compound from a laboratory curiosity into a viable therapeutic agent.